Cas no 63761-14-8 (1H-Pyrrole, 3-(4-methoxyphenyl)-)

1H-Pyrrole, 3-(4-methoxyphenyl)- structure
63761-14-8 structure
Product Name:1H-Pyrrole, 3-(4-methoxyphenyl)-
CAS No:63761-14-8
MF:C11H11NO
MW:173.211142778397
CID:425799
PubChem ID:12665454
Update Time:2025-04-19

1H-Pyrrole, 3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole, 3-(4-methoxyphenyl)-
    • 3-(4-methoxyphenyl)-1H-pyrrole
    • 63761-14-8
    • AKOS000368920
    • DTXSID40506172
    • Inchi: 1S/C11H11NO/c1-13-11-4-2-9(3-5-11)10-6-7-12-8-10/h2-8,12H,1H3
    • InChI Key: BAINQHRFYOYGMV-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C=CNC=1

Computed Properties

  • Exact Mass: 173.08413
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25Ų

Experimental Properties

  • PSA: 25.02
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